3-((3-bromopyridin-2-yl)oxy)-N-(2-methoxyethyl)pyrrolidine-1-carboxamide

• IUPAC Name: 3-(3-bromopyridin-2-yl)oxy-N-(2-methoxyethyl)pyrrolidine-1-carboxamide
• InChI: InChI=1S/C13H18BrN3O3/c1-19-8-6-16-13(18)17-7-4-10(9-17)20-12-11(14)3-2-5-15-12/h2-3,5,10H,4,6-9H2,1H3,(H,16,18)
• InChI Key: OJUKYJWPHNJXEU-UHFFFAOYSA-N
• Canonical SMILES: COCCNC(=O)N1CCC(C1)OC2=C(C=CC=N2)Br
• Molecular Formula: C13H18BrN3O3
• Molecular Weight: 344.20 g/mol

Description

3-((3-bromopyridin-2-yl)oxy)-N-(2-methoxyethyl)pyrrolidine-1-carboxamide, also known as Boc-3-bromo-2-pyridyloxy-N-methoxyethylpyrrolidine, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Scientific Research Applications

Organic Synthesis and Chemical Properties

Research on derivatives and analogs of pyridine and pyrrolidine compounds, similar to "3-((3-bromopyridin-2-yl)oxy)-N-(2-methoxyethyl)pyrrolidine-1-carboxamide", highlights the versatility of these compounds in organic synthesis. For instance, studies on the synthesis and antibacterial activity of novel 4-pyrrolidin-3-cyanopyridine derivatives demonstrate the potential of pyrrolidine and pyridine-based compounds in generating a variety of biologically active substances through chemical modifications (Bogdanowicz et al., 2013). These processes often involve the introduction of bromine and other functional groups, which can significantly alter the chemical and biological properties of the compounds.

Antimicrobial Activity

The research into the synthesis of cyanopyridine and pyridine derivatives, similar to the compound , has shown significant antimicrobial potential. These compounds have been tested against a range of aerobic and anaerobic bacteria, with some derivatives demonstrating minimal inhibitory concentration values indicating strong antimicrobial activity (Bogdanowicz et al., 2013). This suggests that modifications on the pyridine and pyrrolidine scaffolds can lead to effective antimicrobial agents.

Potential in Drug Discovery

Further research into similar compounds has explored their utility in drug discovery, particularly as kinase inhibitors for cancer therapy. For example, substituted N-(4-(2-aminopyridin-4-yloxy)-3-fluorophenyl)-1-(4-fluorophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamides have been identified as potent and selective inhibitors of the Met kinase superfamily, demonstrating the potential of pyridine derivatives in targeted cancer therapies (Schroeder et al., 2009). This highlights the role of pyridine and pyrrolidine derivatives in developing new therapeutic agents.